molecular formula C23H26N6O B4574522 N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide

N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide

Cat. No.: B4574522
M. Wt: 402.5 g/mol
InChI Key: SZDFEFLRXJFUNS-UHFFFAOYSA-N
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Description

N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H26N6O and its molecular weight is 402.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 402.21680947 g/mol and the complexity rating of the compound is 568. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Heterocyclic Compounds

The compound shares structural similarities with heterocyclic compounds, which are crucial in developing pharmaceuticals and materials. Research on similar molecules, such as pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine derivatives, and pyrazolopyrimidines, highlights the significance of these structures in synthesizing new chemical entities with potential biological activities. These studies involve novel synthetic routes to access a variety of heterocyclic frameworks, offering insights into the chemical properties and reactivity of such compounds (Abdel-Aziz et al., 2008) (Rahmouni et al., 2016).

Biological Activities

Anticancer and Anti-inflammatory Properties

Pyrazolopyrimidine derivatives, similar in structure to the compound of interest, have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These studies demonstrate the potential of such molecules in therapeutic applications, where specific derivatives exhibited notable activities against cancer cell lines and enzymes involved in inflammatory processes. This research underlines the importance of heterocyclic compounds in developing new treatments for various diseases (Rahmouni et al., 2016).

Material Science Applications

Advanced Polymeric Materials

Research on polymers incorporating pyridine and oxadiazole moieties, akin to the structural features of the mentioned compound, reveals applications in materials science, particularly in fabricating advanced materials with specific properties. These polymers demonstrate significant thermal stability and potential for metal ion adsorption, indicating their utility in environmental remediation and high-performance materials (Mansoori & Ghanbari, 2015).

Properties

IUPAC Name

N-benzyl-3-[[(1,5-dimethylpyrazol-3-yl)methylamino]methyl]-N-methylimidazo[1,2-a]pyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N6O/c1-17-13-19(26-28(17)3)14-24-15-20-22(25-21-11-7-8-12-29(20)21)23(30)27(2)16-18-9-5-4-6-10-18/h4-13,24H,14-16H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZDFEFLRXJFUNS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C)CNCC2=C(N=C3N2C=CC=C3)C(=O)N(C)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide
Reactant of Route 2
Reactant of Route 2
N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide
Reactant of Route 3
Reactant of Route 3
N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide
Reactant of Route 4
Reactant of Route 4
N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide
Reactant of Route 5
N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide

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